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Compound of Interest

Compound Name: HS-1793

Cat. No.: B1663265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HS-1793, chemically known as 4-(6-hydroxy-2-naphthyl)-1,3-benzenediol, is a synthetic analog

of resveratrol, a naturally occurring polyphenol.[1][2] Unlike its parent compound, HS-1793
exhibits improved metabolic stability and solubility due to the replacement of the unstable

stilbene double bond with a naphthalene ring.[3] This modification has led to enhanced

biological activity, positioning HS-1793 as a promising candidate for further investigation in drug

development, particularly in the fields of oncology and inflammatory diseases.

These application notes provide a detailed overview of the synthesis and chemical

characterization of HS-1793, intended to guide researchers in its preparation and verification.

The protocols described herein are based on established methodologies for the synthesis of

resveratrol analogs and related phenolic compounds.

Chemical Characterization
HS-1793 is characterized by its specific chemical structure and physicochemical properties. A

comprehensive analysis is crucial to confirm the identity and purity of the synthesized

compound.
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Property Value Reference

Chemical Name
4-(6-hydroxy-2-naphthyl)-1,3-

benzenediol
[1][2]

Synonym HS-1793 [1][2]

Molecular Formula C₁₆H₁₂O₃ Inferred

Molecular Weight 252.26 g/mol Inferred

Appearance Solid (visual inspection) N/A

Solubility Soluble in ethanol [3]

Spectroscopic Data
Note: Specific experimental NMR and mass spectrometry data for HS-1793 are not readily

available in the public domain. The following represents the expected signals based on the

chemical structure.

Technique Expected Data

¹H NMR
Aromatic protons (naphthalene and resorcinol

rings), hydroxyl protons.

¹³C NMR
Aromatic carbons, carbons attached to hydroxyl

groups.

Mass Spec.
Molecular ion peak [M]+ or [M-H]-

corresponding to the molecular weight.

Synthesis of HS-1793
The synthesis of HS-1793 involves a multi-step process. While a precise, publicly available,

step-by-step protocol is not detailed, the general strategy involves the coupling of a resorcinol

moiety with a naphthalene precursor. The following protocol is a generalized procedure based

on common organic synthesis techniques for similar compounds.
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Starting Materials:
- 6-bromo-2-naphthol

- 2,4-dihydroxybenzaldehyde
Protection of Hydroxyl Groups Suzuki Coupling Deprotection HS-1793

(4-(6-hydroxy-2-naphthyl)-1,3-benzenediol)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of HS-1793.

Protocol: Synthesis of 4-(6-hydroxy-2-naphthyl)-1,3-
benzenediol (HS-1793)
Materials:

6-bromo-2-naphthol

2,4-dihydroxybenzaldehyde (or a suitable resorcinol derivative)

Protecting group reagents (e.g., tert-butyldimethylsilyl chloride)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvents (e.g., Toluene, Ethanol, THF)

Deprotecting agent (e.g., TBAF)

Silica gel for column chromatography

Standard laboratory glassware and equipment

Procedure:

Protection of Hydroxyl Groups: Protect the hydroxyl groups of 6-bromo-2-naphthol and the

resorcinol derivative to prevent unwanted side reactions. This can be achieved using a

suitable protecting group like TBDMS.

Suzuki Coupling Reaction:
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In a round-bottom flask, dissolve the protected 6-bromo-2-naphthol and a boronic acid

derivative of the protected resorcinol in a suitable solvent mixture (e.g., toluene and

ethanol).

Add the palladium catalyst and a base.

Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) and monitor

the reaction progress using thin-layer chromatography (TLC).

Work-up and Purification of the Intermediate:

Once the reaction is complete, cool the mixture and perform an aqueous work-up.

Extract the product with an organic solvent.

Dry the organic layer and concentrate it under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Deprotection:

Dissolve the purified, protected intermediate in a suitable solvent (e.g., THF).

Add a deprotecting agent (e.g., TBAF) and stir at room temperature.

Monitor the deprotection by TLC.

Final Purification:

Once the deprotection is complete, perform an aqueous work-up.

Extract the final product, HS-1793, with an organic solvent.

Dry the organic layer, concentrate, and purify the final product by recrystallization or

column chromatography to obtain pure 4-(6-hydroxy-2-naphthyl)-1,3-benzenediol.
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HS-1793 has been shown to exert its biological effects through the modulation of several key

signaling pathways, primarily implicated in cancer cell proliferation, apoptosis, and

inflammation.
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Caption: HS-1793 induces apoptosis via the mitochondrial pathway.
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Caption: HS-1793 exhibits anti-inflammatory effects by inhibiting NF-κB activation.

Conclusion
HS-1793 represents a significant advancement over its parent compound, resveratrol, offering

enhanced stability and biological activity. The synthetic protocols and characterization data

provided in these application notes serve as a foundational resource for researchers aiming to

explore the therapeutic potential of this promising molecule. Further studies are warranted to

fully elucidate its mechanisms of action and to establish its efficacy and safety in preclinical and

clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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